Cas no 1448066-19-0 (3-2-methoxy-2-(thiophen-3-yl)ethyl-1-2-(4-methoxyphenyl)ethylurea)

• Product Name: 3-2-methoxy-2-(thiophen-3-yl)ethyl-1-2-(4-methoxyphenyl)ethylurea
• CAS No: 1448066-19-0
• MF: C₁₇H₂₂N₂O₃S
• MW: 334.433183193207
• CID: 6517959
• Update Time: 2025-07-09

3-2-methoxy-2-(thiophen-3-yl)ethyl-1-2-(4-methoxyphenyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-2-methoxy-2-(thiophen-3-yl)ethyl-1-2-(4-methoxyphenyl)ethylurea
• 1-[2-(4-methoxyphenyl)ethyl]-3-(2-methoxy-2-thiophen-3-ylethyl)urea

• Inchi： 1S/C17H22N2O3S/c1-21-15-5-3-13(4-6-15)7-9-18-17(20)19-11-16(22-2)14-8-10-23-12-14/h3-6,8,10,12,16H,7,9,11H2,1-2H3,(H2,18,19,20)
• InChI Key： VSYPBVXWDGPNHX-UHFFFAOYSA-N
• SMILES： N(CCC1=CC=C(OC)C=C1)C(NCC(OC)C1C=CSC=1)=O

Additional information on 3-2-methoxy-2-(thiophen-3-yl)ethyl-1-2-(4-methoxyphenyl)ethylurea

3-2-Methoxy-2-(Thiophen-3-Yl)Ethyl-1-2-(4-Methoxyphenyl)Ethylurea: A Comprehensive Overview

3-2-Methoxy-2-(Thiophen-3-Yl)Ethyl-1-2-(4-Methoxyphenyl)Ethylurea, with the CAS number 1448066-19-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates both methoxy and thiophene groups, making it a promising candidate for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents.

The compound's structure is notable for its dual functionality. The presence of the thiophene ring introduces aromaticity and enhances electronic properties, while the methoxy groups contribute to hydrophilicity and stability. These features make it an ideal candidate for exploring interactions with biological systems. Researchers have reported that this compound exhibits significant binding affinity towards certain protein targets, suggesting its potential role in therapeutic interventions.

In terms of synthesis, 3-2-Methoxy-2-(Thiophen-3-Yl)Ethyl-1-2-(4-Methoxyphenyl)Ethylurea is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled higher yields and improved purity, making it more accessible for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis pathways for this compound.

The physical and chemical properties of this compound are well-documented. It has a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. Its stability under physiological conditions has also been tested, with results indicating minimal degradation over extended periods.

In the context of biological activity, recent studies have focused on its anti-inflammatory effects. Preclinical trials have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest its potential as a novel therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, investigations into its anti-cancer properties have revealed promising results. In vitro experiments have shown that this compound can induce apoptosis in various cancer cell lines, including breast and colon cancer cells. The mechanism appears to involve modulation of key signaling pathways such as MAPK and PI3K/AKT, which are critical for cancer cell survival and proliferation.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into its binding modes with target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational approaches have been instrumental in guiding further experimental studies and optimizing its therapeutic potential.

In conclusion, 3-2-Methoxy-2-(Thiophen-3-Yl)Ethyl-1-2-(4-Methoxyphenyl)Ethylurea represents a fascinating example of how structural complexity can lead to diverse functional properties. With ongoing research uncovering new applications in drug discovery and materials science, this compound continues to be a subject of intense scientific interest. Its unique combination of chemical features positions it as a valuable tool for addressing some of the most pressing challenges in modern medicine.